Cas no 32870-98-7 (Phenanthrene,9-ethynyl-)

Phenanthrene,9-ethynyl- Properties

Names and Identifiers

• Phenanthrene,9-ethynyl-
• 9-Ethynylphenanthrene
• 9-phenanthrene acetylene
• 9-phenanthrenylacetylene
• 9-phenanthrylacetylene
• 9-phenanthrylethyne
• Phenanthrene,9-ethynyl
• [Phenanthren-9-yl]ethyne
• CS-0114387
• SB66726
• MFCD05664210
• 32870-98-7
• DTXSID80186533
• A821477
• BDBM50027784
• PD194480
• CHEMBL1908227
• E1301
• FT-0639063
• 9-Ethynyl Phenanthrene
• 9-Ethynylphenanthrene, 97%
• AS-57979
• T72303
• J-018910
• AKOS015916685
• FMKVRRYQWWPOAL-UHFFFAOYSA-N
• 9-(ethynyl)phenanthrene
• DTXCID20109024
• DB-048288
• +Expand

• MDL： MFCD05664210
• InChIKey： FMKVRRYQWWPOAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H10/c1-2-12-11-13-7-3-4-9-15(13)16-10-6-5-8-14(12)16/h1,3-11H
• SMILES： C#CC1=CC2=CC=CC=C2C2=CC=CC=C12

Computed Properties

• Exact Mass: 202.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 202.07825
• Heavy Atom Count: 16
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.97430
• PSA: 0.00000
• Refractive Index: 1.713
• Boiling Point: 377°C(lit.)
• Melting Point: 61.0 to 65.0 deg-C
• Flash Point: 174 °C
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• Color/Form: solid
• Solubility: Not determined
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),